Cas no 2228943-93-7 (4-(5,6-dichloropyridin-3-yl)butan-2-amine)

4-(5,6-Dichloropyridin-3-yl)butan-2-amine is a specialized organic compound featuring a dichloropyridine core linked to a butan-2-amine moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients with targeted biological activity. The presence of chlorine substituents enhances its reactivity, enabling selective functionalization for further derivatization. The amine group provides a versatile handle for coupling reactions, facilitating the construction of more complex molecules. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its utility in medicinal chemistry research is underscored by its potential role in the design of novel therapeutics and crop protection agents.
4-(5,6-dichloropyridin-3-yl)butan-2-amine structure
2228943-93-7 structure
Product Name:4-(5,6-dichloropyridin-3-yl)butan-2-amine
CAS No:2228943-93-7
MF:C9H12Cl2N2
MW:219.110980033875
CID:6390074
PubChem ID:165796427
Update Time:2025-06-08

4-(5,6-dichloropyridin-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(5,6-dichloropyridin-3-yl)butan-2-amine
    • EN300-1975358
    • 2228943-93-7
    • Inchi: 1S/C9H12Cl2N2/c1-6(12)2-3-7-4-8(10)9(11)13-5-7/h4-6H,2-3,12H2,1H3
    • InChI Key: ILMYNACRXYRWCS-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=CC(=C1)CCC(C)N)Cl

Computed Properties

  • Exact Mass: 218.0377538g/mol
  • Monoisotopic Mass: 218.0377538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.9Ų

4-(5,6-dichloropyridin-3-yl)butan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1975358-0.05g
4-(5,6-dichloropyridin-3-yl)butan-2-amine
2228943-93-7
0.05g
$1140.0 2023-09-16
Enamine
EN300-1975358-0.1g
4-(5,6-dichloropyridin-3-yl)butan-2-amine
2228943-93-7
0.1g
$1195.0 2023-09-16
Enamine
EN300-1975358-0.25g
4-(5,6-dichloropyridin-3-yl)butan-2-amine
2228943-93-7
0.25g
$1249.0 2023-09-16
Enamine
EN300-1975358-0.5g
4-(5,6-dichloropyridin-3-yl)butan-2-amine
2228943-93-7
0.5g
$1302.0 2023-09-16
Enamine
EN300-1975358-1.0g
4-(5,6-dichloropyridin-3-yl)butan-2-amine
2228943-93-7
1g
$1357.0 2023-05-31
Enamine
EN300-1975358-2.5g
4-(5,6-dichloropyridin-3-yl)butan-2-amine
2228943-93-7
2.5g
$2660.0 2023-09-16
Enamine
EN300-1975358-5.0g
4-(5,6-dichloropyridin-3-yl)butan-2-amine
2228943-93-7
5g
$3935.0 2023-05-31
Enamine
EN300-1975358-10.0g
4-(5,6-dichloropyridin-3-yl)butan-2-amine
2228943-93-7
10g
$5837.0 2023-05-31
Enamine
EN300-1975358-1g
4-(5,6-dichloropyridin-3-yl)butan-2-amine
2228943-93-7
1g
$1357.0 2023-09-16
Enamine
EN300-1975358-5g
4-(5,6-dichloropyridin-3-yl)butan-2-amine
2228943-93-7
5g
$3935.0 2023-09-16

Additional information on 4-(5,6-dichloropyridin-3-yl)butan-2-amine

Recent Advances in the Study of 4-(5,6-dichloropyridin-3-yl)butan-2-amine (CAS: 2228943-93-7)

The compound 4-(5,6-dichloropyridin-3-yl)butan-2-amine (CAS: 2228943-93-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and amine functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key breakthroughs in the study of this compound is its role as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2023) highlights its affinity for specific serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. The study utilized advanced computational modeling and in vitro assays to elucidate its binding kinetics, providing a foundation for future in vivo studies.

In addition to its neurological applications, 4-(5,6-dichloropyridin-3-yl)butan-2-amine has also been investigated for its antimicrobial properties. A recent preprint on BioRxiv (2024) demonstrated its efficacy against multi-drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The compound's ability to disrupt bacterial cell membranes without significant cytotoxicity to mammalian cells makes it a promising lead for novel antibiotic development.

The synthesis of this compound has also seen advancements. A study in Organic Letters (2023) reported a streamlined, high-yield synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improves scalability but also reduces the environmental impact compared to traditional synthetic pathways. Such innovations are critical for transitioning the compound from bench-scale research to potential clinical applications.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural optimization. Researchers are exploring prodrug strategies and formulation technologies to enhance its absorption and stability. Additionally, toxicology studies are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, 4-(5,6-dichloropyridin-3-yl)butan-2-amine (CAS: 2228943-93-7) represents a versatile scaffold with broad therapeutic potential. Continued research into its mechanisms, synthetic accessibility, and pharmacological optimization will be essential for translating these findings into clinical benefits. The compound's dual activity in neurological and antimicrobial contexts underscores its value as a multifaceted tool in drug discovery.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.